H-Ala-Pro-Arg-Lys-Gln-Leu-Ala-Thr-Lys-Ala-Ala-Arg-Lys(Me2)-Ser-Ala-Pro-Ala-Thr-Gly-Gly-OH

• Molecular Formula: C86H154N30O25
• Molecular Weight: 2008.35
• IUPAC Name: 2-[[2-[[(2S,3R)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S,3R)-2-[[(2S)-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-1-[(2S)-2-aminopropanoyl]pyrrolidine-2-carbonyl]amino]-5-carbamimidamidopentanoyl]amino]hexanoyl]amino]-5-oxopentanoyl]amino]-4-methylpentanoyl]amino]propanoyl]amino]-3-hydroxybutanoyl]amino]hexanoyl]amino]propanoyl]amino]propanoyl]amino]-5-carbamimidamidopentanoyl]amino]-6-(dimethylamino)hexanoyl]amino]-3-hydroxypropanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]propanoyl]amino]-3-hydroxybutanoyl]amino]acetyl]amino]acetic acid
• InChI: InChI=1S/C86H154N30O25/c1-43(2)39-58(110-76(133)57(30-31-62(90)120)107-72(129)53(24-14-17-33-88)105-74(131)56(27-20-35-96-86(93)94)108-80(137)61-29-21-37-115(61)83(140)44(3)89)77(134)101-47(6)69(126)113-66(51(10)119)82(139)109-52(23-13-16-32-87)71(128)100-45(4)67(124)99-46(5)68(125)104-55(26-19-34-95-85(91)92)73(130)106-54(25-15-18-36-114(11)12)75(132)111-59(42-117)78(135)103-49(8)84(141)116-38-22-28-60(116)79(136)102-48(7)70(127)112-65(50(9)118)81(138)98-40-63(121)97-41-64(122)123/h43-61,65-66,117-119H,13-42,87-89H2,1-12H3,(H2,90,120)(H,97,121)(H,98,138)(H,99,124)(H,100,128)(H,101,134)(H,102,136)(H,103,135)(H,104,125)(H,105,131)(H,106,130)(H,107,129)(H,108,137)(H,109,139)(H,110,133)(H,111,132)(H,112,127)(H,113,126)(H,122,123)(H4,91,92,95)(H4,93,94,96)/t44-,45-,46-,47-,48-,49-,50+,51+,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,65-,66-/m0/s1
• SMILES: CC(C)CC(C(=O)NC(C)C(=O)NC(C(C)O)C(=O)NC(CCCCN)C(=O)NC(C)C(=O)NC(C)C(=O)NC(CCCNC(=N)N)C(=O)NC(CCCCN(C)C)C(=O)NC(CO)C(=O)NC(C)C(=O)N1CCCC1C(=O)NC(C)C(=O)NC(C(C)O)C(=O)NCC(=O)NCC(=O)O)NC(=O)C(CCC(=O)N)NC(=O)C(CCCCN)NC(=O)C(CCCNC(=N)N)NC(=O)C2CCCN2C(=O)C(C)N

Description

Histone peptide. Substrate for methyltransferase/demethylase enzymes. Peptide derived from human histone isotype 3.1.

Scientific Research Applications

Amino Acid Sequencing and Protein Structure Analysis

Research into the sequence and structure of various proteins has utilized sequences similar to H-Ala-Pro-Arg-Lys-Gln-Leu-Ala-Thr-Lys-Ala-Ala-Arg-Lys(Me2)-Ser-Ala-Pro-Ala-Thr-Gly-Gly-OH. For instance, the study of human chorionic gonadotropin involved determining the amino acid sequences of its alpha and beta subunits, enhancing understanding of this hormone's function and structure (Morgan, Birken, & Canfield, 1975).

Histocompatibility and Immune Response

In immunology, the amino acid sequence analysis of murine histocompatibility antigens has been crucial. Studies like the one by Uehara et al. (1980) on the primary structure of murine major histocompatibility complex alloantigens have provided insights into immune response mechanisms (Uehara et al., 1980).

DNA-Binding Proteins and Gene Regulation

Research on DNA-binding proteins like histone-like proteins has leveraged sequences similar to the query. For example, Delange, Williams, and Searcy (1981) investigated the amino acid sequence of a DNA-binding protein from Thermoplasma acidophilum, contributing to the understanding of gene regulation mechanisms (Delange, Williams, & Searcy, 1981).

Endocrinology and Hormone Studies

Studies like the one by Guillemin et al. (1982) on growth hormone-releasing factors isolated from human tumors have employed sequences similar to the query. These studies aid in understanding hormonal regulation and its implications for conditions like acromegaly (Guillemin et al., 1982).

Enzymology and Protein Function

Research on enzymes like adenylate kinase from skeletal muscle, as reported by Heil et al. (1974), involves determining amino acid sequences. This aids in understanding enzyme mechanisms and their role in metabolic pathways (Heil et al., 1974).